4-(2,2-Dimethylpropyl)benzoic acid

• IUPAC Name: 4-(2,2-dimethylpropyl)benzoic acid
• InChI: InChI=1S/C12H16O2/c1-12(2,3)8-9-4-6-10(7-5-9)11(13)14/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key: XSNKOUWZXGZYPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1=CC=C(C=C1)C(=O)O
• Molecular Formula: C12H16O2
• DSSTOX Substance ID: DTXSID20429097
• Molecular Weight: 192.25 g/mol
• CAS RN: 65687-52-7

Description

Molecular Structure Analysis

The molecular structure of “4-(2,2-Dimethylpropyl)benzoic acid” consists of a benzene ring attached to a carboxyl group (COOH) and a 2,2-dimethylpropyl group.

Scientific Research Applications

Materials Research

4-(2,2-Dimethylpropyl)benzoic acid is utilized in materials research, particularly in the study of benzoic acid derivatives. . .

Pharmaceuticals

In the pharmaceutical industry, this compound finds its application in the synthesis of various drugs. It serves as a precursor for the synthesis of more complex molecules and can be involved in the production of active pharmaceutical ingredients (APIs). .

Chemical Engineering

4-(2,2-Dimethylpropyl)benzoic acid is relevant in chemical engineering, where it may be used in the synthesis of chemical products. .

Environmental Science

The compound’s derivatives are explored for environmental remediation applications, such as wastewater treatment. .

Biochemistry

In biochemistry, 4-(2,2-Dimethylpropyl)benzoic acid could be used in the study of metabolic pathways and enzyme interactions. .

Food Science

While not directly used as a food additive, benzoic acid derivatives, including 4-(2,2-Dimethylpropyl)benzoic acid, are significant in the study of food preservatives. .

Agriculture

Benzoic acid derivatives are investigated for their potential use in agriculture. They may influence soil microbial communities and plant metabolomes, which can affect the growth and quality of crops. .

Nanotechnology

. This indicates a potential area of research for 4-(2,2-Dimethylpropyl)benzoic acid in the development of nanoscale materials.

Synthesis routes and methods I

Procedure details

To a cooled suspension of 43.0 g of anhydrous aluminum chloride in 250 ml of methylene chloride was added 40.0 g of oxalyl chloride over a period of 25 minutes. The resulting mixture was stirred for 5 minutes and then 43.2 g of neopentylbenzene was added dropwise maintaining a temperature of 0°-5° C. over a period of 35 minutes. The dark red mixture was stirred at an ambient temperature and then heated slowly to reflux for 3 hours, cooled, and poured into a mixture of 250 g of ice and 188 ml of concentrated hydrochloric acid. The mixture was stirred for 1/2 hour, and two layers were separated. The aqueous layer was extracted with methylene chloride and the combined organic layers were evaporated to yield a brown oily residue. The residue was heated and stirred under reflux with 200 ml of 10N sodium hydroxide, 150 ml of water, and 250 ml of ethyl alcohol for 20 minutes, cooled, and the mixture was extracted with ether. The aqueous layer was acidified with concentrated hydrochloric acid and stirred for 1 hour. The solid was collected by filtration, washed with water, dissolved in ethyl acetate, the aqueous layer was discarded, dried and evaporated to yield a solid. The solid was crystallized from acetone to yield p-neopentylbenzoic acid as a beige solid, mp 191°-193° C.

Synthesis routes and methods II

Procedure details

To a solution of 1.74 g (7.76 mmol) of 4-(2,2-dimethylpropyl)-4-ethenylbenzene (from Step A) in 10 mL EtOAc and 10 mL H2O was added 8.30 g (38.8 mmol) of NaIO4 and 1 mg (0.0078 mmol) RuO2. The reaction mixture was heated to 40° C. for 30 min. The reaction mixture was cooled and stirred at rt for 16 hr. To the reaction mixture was added H2O and EtOAc, and layers were separated. The organic layer was dried and concentrated to dryness to provide 776 mg of the title compound: 1H NMR (500 Mhz) δ 0.91 (s, 9H), 2.53 (s, 2H), 7.12 (d, J=8.0, 2H), 7.84 (d, J=8.0, 2H); ESI-MS 193 (M+H); LC-1: 3.2 min.